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Compound of Interest

Compound Name: C.l. Acid Black 94

Cat. No.: B15553249

C.l. Acid Black 94: A Technical Overview

Molecular Formula: Ca1H29NeNaz011Ss3

This document provides a technical overview of C.l. Acid Black 94, a trisazo class acid dye.
While primarily utilized in the textile and leather industries, this guide consolidates the available
chemical and manufacturing data. Information regarding its specific applications in biomedical
research, drug development, or detailed experimental protocols is limited in publicly accessible
literature.

Chemical and Physical Properties

The fundamental chemical and physical properties of C.I. Acid Black 94 are summarized
below.
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Property Value Reference
C.I. Name Acid Black 94

C.l. Number 30336

Molecular Formula Ca1H29NsNaz011S3

Molecular Weight 974.88 g/mol

CAS Registry Number 6358-80-1

Molecular Structure Class Trisazo

Physical Appearance Blu-ray black powder

Solubility Soluble in water

o ] Turns dark purple in sulfuric
Behavior in Strong Acid "
aci

Manufacturing Process

The synthesis of C.I. Acid Black 94 involves a multi-step process utilizing diazo coupling
reactions. A logical workflow of the manufacturing process is outlined below.
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Step 1: First Diazotization and Coupling
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Step 4: Final Coupling
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C.I. Acid Black 94
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Manufacturing workflow for C.I. Acid Black 94.

Applications
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The primary applications of C.I. Acid Black 94 are in industrial dyeing processes.
o Textile Industry: Used for dyeing and printing on wool and silk fabrics.
o Leather Industry: Employed for coloring leather.

While some commercial suppliers mention that dyes, in general, are tools in biological
experiments for observing cell structures and tracking biomolecules, specific in-depth research
applications, experimental protocols, or involvement in signaling pathways for C.I. Acid Black
94 are not detailed in the available scientific literature.[1] Therefore, a comprehensive guide for
researchers, scientists, and drug development professionals on its use in these fields cannot
be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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